Cas no 2172115-32-9 ((2-ethyl-1H-imidazol-5-yl)methanethiol)

• Product Name: (2-ethyl-1H-imidazol-5-yl)methanethiol
• CAS No: 2172115-32-9
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6141434
• PubChem ID: 165948942
• Update Time: 2025-06-14

(2-ethyl-1H-imidazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-1H-imidazol-5-yl)methanethiol
• EN300-1288524
• 2172115-32-9

• Inchi： 1S/C6H10N2S/c1-2-6-7-3-5(4-9)8-6/h3,9H,2,4H2,1H3,(H,7,8)
• InChI Key： VFIRREVZURZWPL-UHFFFAOYSA-N
• SMILES： SCC1=CN=C(CC)N1

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.7Ų

Additional information on (2-ethyl-1H-imidazol-5-yl)methanethiol

Recent Advances in the Study of (2-ethyl-1H-imidazol-5-yl)methanethiol and Its Applications in Chemical Biology and Medicine

The compound (2-ethyl-1H-imidazol-5-yl)methanethiol, along with its associated CAS number 2172115-32-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its imidazole-thiol functional group, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of enzyme inhibitors and thiol-reactive probes. The versatility of this compound stems from its ability to participate in nucleophilic reactions and form stable covalent bonds with biological targets.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of (2-ethyl-1H-imidazol-5-yl)methanethiol as a key intermediate in the synthesis of novel cysteine protease inhibitors. The study highlighted the compound's ability to selectively target the active site cysteine residue, leading to potent inhibition of cathepsin family enzymes. This finding opens new avenues for developing therapeutics for conditions such as osteoporosis, cancer metastasis, and parasitic infections, where cysteine proteases play crucial pathological roles.

Another significant application of this compound was reported in Chemical Communications, where it was utilized as a thiol donor in the development of activity-based protein profiling (ABPP) probes. The researchers capitalized on the compound's reactivity to create selective probes that can label and identify active cysteine residues in complex proteomes. This approach provides valuable insights into enzyme function and dynamics in living systems, offering a powerful tool for drug discovery and target validation.

Recent structural-activity relationship (SAR) studies have further elucidated the importance of the 2-ethyl substitution on the imidazole ring. Comparative analyses with related compounds revealed that this particular substitution pattern enhances both the stability and reactivity of the thiol group, while maintaining favorable pharmacokinetic properties. These findings were corroborated by computational modeling studies that predicted optimal binding interactions with biological targets.

From a synthetic chemistry perspective, several novel routes for the preparation of (2-ethyl-1H-imidazol-5-yl)methanethiol have been developed, as detailed in recent Organic Process Research & Development publications. These improved synthetic methods offer higher yields and better scalability, addressing previous challenges in the compound's production. Particularly noteworthy is a green chemistry approach that minimizes the use of hazardous reagents while maintaining high purity standards.

Looking forward, the unique properties of (2-ethyl-1H-imidazol-5-yl)methanethiol position it as a valuable tool in chemical biology and a promising scaffold for drug discovery. Ongoing research is exploring its potential in targeted covalent inhibitor design and as a component of bioconjugation strategies. As our understanding of its reactivity and biological interactions continues to grow, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and chemical probes.